Cas no 1011397-61-7 (5-(4-Fluorophenyl)-2H-1,2,6-thiadiazine-3-carboxylic Acid 1,1-Dioxide)

• Product Name: 5-(4-Fluorophenyl)-2H-1,2,6-thiadiazine-3-carboxylic Acid 1,1-Dioxide
• CAS No: 1011397-61-7
• MF: C₁₀H₇FN₂O₄S
• MW: 270.236984491348
• MDL: MFCD09473388
• CID: 3158790
• PubChem ID: 25220808
• Update Time: 2025-06-15

5-(4-Fluorophenyl)-2H-1,2,6-thiadiazine-3-carboxylic Acid 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluoro-phenyl)-1,1-dioxo-1,2-dihydro-1lambda*6*-[1,2,6]thiadiazine-3-c arboxylic acid
• 5-(4-Fluoro-phenyl)-1,1-dioxo-1,2-dihydro-1lambda*6*-[1,2,6]thiadiazine-3-carboxylic acid
• AKOS000302415
• 5-(4-FLUOROPHENYL)-1,1-DIOXO-1,2-DIHYDRO-1LAMBDA~6~,2,6-THIADIAZINE-3-CARBOXYLIC ACID
• 5-(4-fluorophenyl)-1,1-dioxo-2H-1
• 5-(4-fluorophenyl)-1,1-dioxo-2H-1,2,6-thiadiazine-3-carboxylic acid
• STK351785
• ALBB-010005
• 5-(4-Fluorophenyl)-1,1-dioxo-2h-1lambda6,2,6-thiadiazine-3-carboxylic acid
• EN300-92697
• CS-0217910
• 1011397-61-7
• 2H-1,2,6-thiadiazine-3-carboxylic acid, 5-(4-fluorophenyl)-, 1,1-dioxide
• G28312
• Z1263738591
• LS-03395
• 5-(4-fluorophenyl)-2H-1,2,6-thiadiazine-3-carboxylicacid1,1-dioxide
• 5-(4-FLUOROPHENYL)-1,1-DIOXO-2H-1??,2,6-THIADIAZINE-3-CARBOXYLIC ACID
• MFCD09473388
• 5-(4-fluorophenyl)-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide
• E?,2,6-thiadiazine-3-carboxylic acid
• 5-(4-Fluorophenyl)-2H-1,2,6-thiadiazine-3-carboxylic Acid 1,1-Dioxide

• MDL： MFCD09473388
• Inchi： 1S/C10H7FN2O4S/c11-7-3-1-6(2-4-7)8-5-9(10(14)15)13-18(16,17)12-8/h1-5,13H,(H,14,15)
• InChI Key： WLASPMNTKKKLMC-UHFFFAOYSA-N
• SMILES： S1(N=C(C=C(C(=O)O)N1)C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 270.01105604Da
• Monoisotopic Mass: 270.01105604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-(4-Fluorophenyl)-2H-1,2,6-thiadiazine-3-carboxylic Acid 1,1-Dioxide

Introduction to 5-(4-Fluorophenyl)-2H-1,2,6-thiadiazine-3-carboxylic Acid 1,1-Dioxide (CAS No. 1011397-61-7)

5-(4-Fluorophenyl)-2H-1,2,6-thiadiazine-3-carboxylic Acid 1,1-Dioxide, identified by its CAS number 1011397-61-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazine class, a structural motif known for its broad spectrum of biological activities. The presence of a 4-fluorophenyl substituent and the unique 1,1-dioxide functional group enhances its pharmacological potential, making it a subject of intense study for its potential therapeutic applications.

The chemical structure of 5-(4-Fluorophenyl)-2H-1,2,6-thiadiazine-3-carboxylic Acid 1,1-Dioxide consists of a central thiadiazine ring system, which is a fused bicyclic structure containing sulfur and nitrogen atoms. The 4-fluorophenyl group introduces a fluorine atom at the para position of the phenyl ring, which is known to modulate the electronic properties and binding affinity of the molecule. Additionally, the 1,1-dioxide moiety adds an extra layer of complexity to its reactivity and interaction with biological targets.

In recent years, there has been a surge in research focused on thiadiazine derivatives due to their demonstrated efficacy in various pharmacological contexts. The fluorinated thiadiazines have shown particular promise in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The fluorine atom in the 4-fluorophenyl group can enhance metabolic stability and improve binding interactions with biological receptors, making this class of compounds attractive for drug design.

One of the most compelling aspects of 5-(4-Fluorophenyl)-2H-1,2,6-thiadiazine-3-carboxylic Acid 1,1-Dioxide is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways and metabolic disorders. The unique structural features of this molecule allow for selective modulation of biological processes without significant off-target effects.

Recent studies have highlighted the role of thiadiazine derivatives in modulating immune responses and combating microbial infections. The fluorophenyl substituent has been shown to enhance the compound's ability to interact with bacterial enzymes and viral proteases, making it a promising candidate for antiviral and antibacterial therapies. Furthermore, the 1,1-dioxide functional group contributes to its stability under various conditions, ensuring prolonged activity in biological systems.

The synthesis of 5-(4-Fluorophenyl)-2H-1,2,6-thiadiazine-3-carboxylic Acid 1,1-Dioxide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can obtain high-quality material for further studies. Techniques such as transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling have been particularly useful in constructing the complex framework of this compound.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits good solubility in aqueous media and moderate bioavailability upon oral administration. These characteristics make it a viable candidate for further development into an oral therapeutic agent. Additionally, studies on its metabolic pathways have revealed that it is metabolically stable and does not undergo rapid degradation in vivo.

In conclusion,5-(4-Fluorophenyl)-2H-1,2,6-thiadiazine-3-carboxylic Acid 1,1-Dioxide (CAS No. 1011397-61-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound,fluorinated thiadiazines are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.